Cas no 2176455-49-3 (6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline)

• Product Name: 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline
• CAS No: 2176455-49-3
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• CID: 6186976
• PubChem ID: 165738759
• Update Time: 2025-10-22

6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline
• EN300-1719129
• 2176455-49-3
• 6-[1-(4-cyclopropylphenyl)ethoxy]-4-methylquinoline

• Inchi： 1S/C21H21NO/c1-14-11-12-22-21-10-9-19(13-20(14)21)23-15(2)16-3-5-17(6-4-16)18-7-8-18/h3-6,9-13,15,18H,7-8H2,1-2H3
• InChI Key： SGOSUMRPERODJC-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(=C(C)C=CN=2)C=1)C(C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 303.162314293g/mol
• Monoisotopic Mass: 303.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1Ų

Additional information on 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline

Comprehensive Overview of 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline (CAS No. 2176455-49-3)

The compound 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline (CAS No. 2176455-49-3) is a specialized quinoline derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a cyclopropylphenyl moiety and a methylquinoline core, this molecule exhibits potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic interventions.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline aligns with this trend, as its structure suggests possible interactions with key biological targets. The ethoxy linker and quinoline scaffold are known to enhance pharmacokinetic properties, making this compound a promising candidate for further investigation.

The synthesis of 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline involves multi-step organic reactions, often requiring catalyzed coupling and selective functionalization. Its CAS No. 2176455-49-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists frequently search for quinoline-based compounds due to their versatility in addressing drug resistance and inflammatory pathways, topics highly relevant in current biomedical discussions.

From an industrial perspective, the scalability of producing 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline is a critical consideration. Optimizing yield and purity while minimizing environmental impact aligns with the growing emphasis on green chemistry. This compound’s potential role in next-generation therapeutics also ties into broader conversations about personalized medicine and AI-driven drug design, which dominate modern scientific discourse.

In summary, 6-1-(4-cyclopropylphenyl)ethoxy-4-methylquinoline (CAS No. 2176455-49-3) represents a compelling area of study for researchers exploring innovative drug candidates. Its structural complexity and functional groups offer numerous opportunities for modification, paving the way for breakthroughs in life sciences and material chemistry. As the scientific community continues to prioritize sustainable and efficient solutions, this compound stands out as a noteworthy subject of ongoing research.